Cas no 2538-34-3 (C-(4-Methoxy-phenyl)-c-phenyl-methylamine)

• Product Name: C-(4-Methoxy-phenyl)-c-phenyl-methylamine
• CAS No: 2538-34-3
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD00053639
• CID: 264590
• PubChem ID: 350041
• Update Time: 2024-10-30

C-(4-Methoxy-phenyl)-c-phenyl-methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-methoxy-a-phenyl-
• (4-methoxyphenyl)-phenylmethanamine
• C-(4-METHOXY-PHENYL)-C-PHENYL-METHYLAMINE
• (4-methoxyphenyl)(phenyl)methanamine
• 1-(4-methoxyphenyl)benzylamine
• 2-hydroxy-1-(4-methoxyphenyl)-1-ethanone
• 2-hydroxy-1-(4-methoxyphenyl)ethan-1-one
• 2-hydroxy-1-(4'-methoxyphenyl)-ethanone
• 2-hydroxy-4'-methoxyacetophenone
• 4-Methoxy-benzhydrylamin
• 4-Methoxybenzhydrylamine
• Ethanone,2-hydroxy-1-(4-methoxyphenyl)
• hydroxymethoxyphenylethanone
• alpha-(4-methoxyphenyl)benzylamine
• 1-(4-methoxyphenyl)-1-phenylmethanamine
• Oprea1_347793
• STK500483
• A-phenylbenzenemethanamine
• AKOS016048938
• CAA53834
• SR-01000325672
• 4-Methoxy-
• MXDBCXKVTJDKNP-UHFFFAOYSA-N
• Oprea1_521407
• CS-0208372
• NSC505711
• Z85920475
• 2538-34-3
• p-Methoxybenzhydrylamin
• SCHEMBL2153572
• AKOS000199703
• HMS1538J06
• NSC-505711
• BS-27738
• MFCD00053639
• rac-C-(4-methoxy-phenyl)-C-phenyl-methylamine
• F70562
• 4-Acetyl-4-methyldiphenyl
• (4-Methoxyphenyl)-phenylmethylamine
• NCGC00174247-01
• DTXSID60967100
• TimTec1_001612
• EN300-12273
• SR-01000325672-1
• 4-Methoxy-alpha-phenylbenzenemethanamine
• C-(4-Methoxy-phenyl)-c-phenyl-methylamine

• MDL： MFCD00053639
• Inchi： 1S/C14H15NO/c1-16-13-9-7-12(8-10-13)14(15)11-5-3-2-4-6-11/h2-10,14H,15H2,1H3
• InChI Key： MXDBCXKVTJDKNP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 348.3°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.581
• PSA: 35.25000
• LogP: 3.44360

C-(4-Methoxy-phenyl)-c-phenyl-methylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT